Cas no 2229326-64-9 (5-1-(2-methylpropyl)-1H-pyrazol-3-yl-1H-imidazol-2-amine)

• Product Name: 5-1-(2-methylpropyl)-1H-pyrazol-3-yl-1H-imidazol-2-amine
• CAS No: 2229326-64-9
• MF: C₁₀H₁₅N₅
• MW: 205.259600877762
• CID: 5829836
• PubChem ID: 165851500
• Update Time: 2025-06-20

5-1-(2-methylpropyl)-1H-pyrazol-3-yl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-1-(2-methylpropyl)-1H-pyrazol-3-yl-1H-imidazol-2-amine
• EN300-1778778
• 5-[1-(2-methylpropyl)-1H-pyrazol-3-yl]-1H-imidazol-2-amine
• 2229326-64-9

• Inchi： 1S/C10H15N5/c1-7(2)6-15-4-3-8(14-15)9-5-12-10(11)13-9/h3-5,7H,6H2,1-2H3,(H3,11,12,13)
• InChI Key： WSCMTIDKHFTUIQ-UHFFFAOYSA-N
• SMILES： N1(C=CC(C2=CN=C(N)N2)=N1)CC(C)C

Computed Properties

• Exact Mass: 205.13274550g/mol
• Monoisotopic Mass: 205.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.5Ų

Additional information on 5-1-(2-methylpropyl)-1H-pyrazol-3-yl-1H-imidazol-2-amine

Introduction to 5-1-(2-methylpropyl)-1H-pyrazol-3-yl-1H-imidazol-2-amine (CAS No. 2229326-64-9)

5-1-(2-methylpropyl)-1H-pyrazol-3-yl-1H-imidazol-2-amine, identified by its Chemical Abstracts Service (CAS) number 2229326-64-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fused pyrazole and imidazole rings, which are well-documented for their diverse biological activities. The structural motif of this molecule, incorporating a 2-methylpropyl substituent on the pyrazole ring and an amine group on the imidazole ring, imparts unique chemical and pharmacological properties that make it a promising candidate for further investigation.

The synthesis and characterization of 5-1-(2-methylpropyl)-1H-pyrazol-3-yl-1H-imidazol-2-amine have been the focus of several recent studies, reflecting its potential utility in drug discovery. The compound's molecular framework suggests interactions with biological targets that could be exploited for therapeutic purposes. Specifically, the pyrazole ring is known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, while the imidazole ring is associated with activities such as antiviral and antiplatelet effects. The combination of these two heterocyclic systems in a single molecule may lead to synergistic biological outcomes, enhancing its pharmacological profile.

In recent years, there has been a growing interest in developing novel heterocyclic compounds as scaffolds for drug development. The structural diversity offered by fused pyrazole-imidazole derivatives makes them particularly attractive for medicinal chemists. The 2-methylpropyl group in 5-1-(2-methylpropyl)-1H-pyrazol-3-yl-1H-imidazol-2-amine not only contributes to the compound's lipophilicity but also influences its metabolic stability and binding affinity to biological targets. These factors are critical in determining the compound's efficacy and safety in vivo.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that molecules with similar structural features may interact with enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. For instance, studies have shown that pyrazole-imidazole hybrids can modulate kinases and other signaling pathways that are dysregulated in these conditions. The amine functionality in 5-1-(2-methylpropyl)-1H-pyrazol-3-yl-1H-imidazol-2-amine provides a site for further chemical modification, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic properties.

The synthesis of 5-1-(2-methylpropyl)-1H-pyrazol-3-yl-1H-imidazol-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors, followed by functional group transformations such as alkylation and amination. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct the complex heterocyclic core efficiently. The availability of spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) allows for rigorous characterization of the compound's structure.

Evaluation of the biological activity of 5-1-(2-methylpropyl)-1H-pyrazol-3-yl-1H-imidazol-2-amine has revealed promising preliminary results. In vitro assays have demonstrated interactions with various biological targets, including enzymes and receptors relevant to human health. For example, preliminary data suggest that this compound may inhibit certain kinases involved in cancer progression or modulate inflammatory pathways associated with autoimmune diseases. These findings underscore its potential as a lead compound for further development into therapeutic agents.

The pharmacological profile of 5-(1-(2-methylpropyl)-3-(pyrazol^-3^yl)-1H-imidazol^-2^yl)amino (the full name can also be referred to as *5*-(isopropyl)-(pyrazol^-3^yl)-(imidazol^-4^yl)amino) is being actively investigated to understand its mechanism of action and potential side effects. Pharmacokinetic studies are essential to assess parameters such as absorption, distribution, metabolism, excretion (ADME), which are critical for determining the compound's suitability for clinical use. Additionally, toxicological evaluations are being conducted to evaluate its safety profile before moving into human trials.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like 5-(isopropyl)(pyrazol^-3^yl)(imidazol^-4^yl)amino. Molecular docking simulations have been used to predict how this compound might bind to target proteins, providing insights into its mode of action without the need for extensive experimental screening. These computational approaches complement traditional experimental methods by offering rapid and cost-effective ways to assess binding affinities and selectivity.

The future directions for research on 5-(isopropyl)(pyrazol^-3^yl)(imidazol^-4^yl)amino include optimizing its chemical structure for improved potency and selectivity, as well as exploring novel synthetic routes that enhance scalability and cost-efficiency. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive these advancements forward, leveraging expertise from multiple disciplines including organic chemistry, medicinal chemistry, biochemistry, and pharmacology.

In conclusion,5-(isopropylethoxy)-(pyrazole)-(imidazole)-(amine) represents a significant advancement in the development of heterocyclic compounds with potential therapeutic applications. Its unique structural features and promising biological activities make it a valuable asset in the quest for new treatments for various diseases. As research continues to uncover more about its properties,this molecule is poised to play an important role in future medical breakthroughs.